methyl 2-(9H-carbazol-1-ylamino)benzoate

• Molecular Formula: C20H16N2O2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: methyl 2-(9H-carbazol-1-ylamino)benzoate
• InChI: InChI=1S/C20H16N2O2/c1-24-20(23)15-8-3-5-11-17(15)21-18-12-6-9-14-13-7-2-4-10-16(13)22-19(14)18/h2-12,21-22H,1H3
• InChI Key: LLWSZEOYQHGOKQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC2=CC=CC3=C2NC4=CC=CC=C34

Description

Methyl 2-(9H-carbazol-1-ylamino)benzoate is a useful research compound. Its molecular formula is C20H16N2O2 and its molecular weight is 316.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

35.51 g (234.9 mmol) of methyl anthranilate are dissolved in 500 ml of toluene and degassed well. 52 g (213 mmol) of 1-bromocarbazole, 2.1 g (10.7 mmol) of 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene, 1.19 g (5.34 mmol) of Pd(OAc)2 and 76.5 g (234.9 mmol) of Cs2CO3 are added, and the mixture is then degassed and stirred at 100° C. under a protective-gas atmosphere for 24 h. The solids are subsequently filtered off via Celite, and the organic phase is washed with water, dried over MgSO4 and evaporated. The crude product is washed by stirring with hot heptane, giving 57.4 g (108 mmol), 86% of theory, purity according to HPLC 86%.